5-(4-Cyanophenyl)-2-formylphenol, 95%

• IUPAC Name: 4-(4-formyl-3-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C14H9NO2/c15-8-10-1-3-11(4-2-10)12-5-6-13(9-16)14(17)7-12/h1-7,9,17H
• InChI Key: NMNOZXKQNQDMIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C14H9NO2
• DSSTOX Substance ID: DTXSID10685044
• Molecular Weight: 223.23 g/mol
• CAS RN: 1261976-07-1

Description

5-(4-Cyanophenyl)-2-formylphenol (5-CFP) is an organic compound that has been widely studied for its scientific applications in the laboratory. 5-CFP is a white crystalline solid that has a melting point of approximately 95°C and a boiling point of approximately 350°C. It is soluble in water and ethanol, and is used in a variety of laboratory experiments, including synthesis, chromatography, and spectroscopy. In

Scientific Research Applications

5-(4-Cyanophenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other organic compounds, as a chromatographic stationary phase, and as a spectroscopic reagent. It has also been used in the synthesis of dyes, pharmaceuticals, and other organic compounds. 5-(4-Cyanophenyl)-2-formylphenol, 95% has also been used to study the structure and properties of proteins and other biological molecules.

Mechanism of Action

The exact mechanism of action of 5-(4-Cyanophenyl)-2-formylphenol, 95% is not known. However, it is believed that the compound binds to proteins and other biological molecules, and modulates their structure and properties. This binding is thought to be mediated by hydrogen bonding and other non-covalent interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Cyanophenyl)-2-formylphenol, 95% are not well understood. Studies have shown that the compound can interact with proteins and other biological molecules, but the exact effects of this interaction are not known. One study has suggested that 5-(4-Cyanophenyl)-2-formylphenol, 95% may be involved in the regulation of gene expression, but further research is needed to confirm this.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Cyanophenyl)-2-formylphenol, 95% in laboratory experiments is its low cost and easy availability. It is also relatively stable, and can be stored for long periods of time without degradation. However, 5-(4-Cyanophenyl)-2-formylphenol, 95% can be toxic if ingested or inhaled in large quantities, so proper safety precautions should be taken when handling the compound.

Future Directions

There are a number of potential future directions for research on 5-(4-Cyanophenyl)-2-formylphenol, 95%. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug discovery and synthesis. Additionally, further research into the structure and properties of the compound could lead to new uses for it in the laboratory. Finally, further research into the mechanism of action of 5-(4-Cyanophenyl)-2-formylphenol, 95% could lead to a better understanding of how the compound interacts with proteins and other biological molecules.

Synthesis Methods

5-(4-Cyanophenyl)-2-formylphenol, 95% can be synthesized in a laboratory using a variety of different methods. The most commonly used method is the Mannich reaction, which involves the reaction of an aldehyde with an amine and a phenol. The aldehyde used in this reaction is formaldehyde, and the amine is 4-cyanophenylhydrazine. The reaction is typically carried out in the presence of an acid catalyst such as p-toluenesulfonic acid or sulfuric acid. The product of the reaction is 5-(4-Cyanophenyl)-2-formylphenol, 95%.